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Compound of Interest

Compound Name: 8-Benzyloxyadenosine

Cat. No.: B3230928 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physicochemical

properties and solubility characteristics of 8-Benzyloxyadenosine, a key adenosine analog.

Due to its structural similarity to endogenous nucleosides, 8-Benzyloxyadenosine is a

compound of interest in various research areas, including pharmacology and medicinal

chemistry. Understanding its fundamental properties is crucial for its application in experimental

settings and potential therapeutic development.

Physicochemical Properties
A summary of the key physicochemical properties of 8-Benzyloxyadenosine is presented in

the table below. These parameters are essential for predicting its behavior in biological systems

and for the design of analytical and formulation protocols.
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Property Value Source

Molecular Formula C₁₇H₁₉N₅O₅
--INVALID-LINK--, --INVALID-

LINK--

Molecular Weight 373.36 g/mol
--INVALID-LINK--, --INVALID-

LINK--

CAS Number 131265-29-7
--INVALID-LINK--, --INVALID-

LINK--

Predicted pKa 12.94 ± 0.70 --INVALID-LINK--

Predicted Boiling Point 727.3 ± 70.0 °C --INVALID-LINK--

Predicted Density 1.70 ± 0.1 g/cm³ --INVALID-LINK--

Appearance Solid (form may vary) General knowledge

Melting Point Data not readily available N/A

Solubility Profile
The solubility of a compound is a critical factor in its biological activity and formulation. While

specific quantitative solubility data for 8-Benzyloxyadenosine in various solvents is not widely

published, a qualitative assessment can be made based on the properties of similar nucleoside

analogs. Generally, such compounds exhibit poor solubility in aqueous solutions and require

organic co-solvents for dissolution.

Solvent Solubility Notes

Water / Aqueous Buffers Expected to be low
Many nucleoside analogs have

limited aqueous solubility.

Dimethyl Sulfoxide (DMSO) Expected to be soluble

DMSO is a common solvent for

dissolving nucleoside analogs

for in vitro assays.[1]

Ethanol Expected to be soluble

Ethanol is another common

organic solvent used for similar

compounds.[1]
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For precise quantitative determination of solubility, experimental methods such as the shake-

flask method are recommended.

Experimental Protocol: Shake-Flask Method for
Solubility Determination
The shake-flask method is a widely accepted technique for determining the equilibrium

solubility of a compound in a specific solvent.[2][3][4]

Objective: To determine the saturation concentration of 8-Benzyloxyadenosine in a given

solvent at a controlled temperature.

Materials:

8-Benzyloxyadenosine (solid)

Solvent of interest (e.g., water, phosphate-buffered saline pH 7.4, DMSO, ethanol)

Glass vials or flasks with screw caps

Orbital shaker or thermomixer with temperature control

Analytical balance

Centrifuge

Syringe filters (e.g., 0.22 µm)

High-Performance Liquid Chromatography (HPLC) system with a suitable column and

detector, or a UV-Vis spectrophotometer

Volumetric flasks and pipettes

Procedure:

Preparation: Add an excess amount of solid 8-Benzyloxyadenosine to a glass vial. The

excess solid is crucial to ensure that equilibrium is reached with the undissolved compound.

[2]
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Solvent Addition: Add a known volume of the desired solvent to the vial.

Equilibration: Tightly cap the vial and place it in an orbital shaker or thermomixer set to a

constant temperature (e.g., 25 °C or 37 °C). Agitate the mixture for a sufficient period to

allow it to reach equilibrium. This typically takes 24 to 72 hours.[2] The agitation ensures

good contact between the solid and the solvent.[2]

Phase Separation: After the equilibration period, remove the vial and let it stand to allow the

excess solid to settle. To separate the saturated solution from the undissolved solid, either

centrifuge the vial at a high speed or filter the supernatant through a syringe filter.[2] This

step must be performed carefully to avoid disturbing the equilibrium.

Sample Preparation for Analysis: Immediately after separation, dilute a known volume of the

clear, saturated supernatant with the appropriate solvent to a concentration within the linear

range of the analytical method.

Quantification: Analyze the diluted sample using a validated analytical method, such as

HPLC or UV-Vis spectrophotometry, to determine the concentration of 8-
Benzyloxyadenosine.

Calculation: Calculate the solubility of 8-Benzyloxyadenosine in the solvent by multiplying

the measured concentration by the dilution factor. The result is typically expressed in mg/mL

or µg/mL.

Experimental Workflow Visualization
The following diagram illustrates the key steps in the shake-flask solubility determination

protocol.
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Shake-Flask Solubility Determination Workflow

This guide provides foundational information on the physicochemical properties and solubility

of 8-Benzyloxyadenosine. For any application, it is highly recommended to experimentally

verify these properties under the specific conditions of your assay or formulation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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